Cas no 502762-92-7 (3,6-Difluoro-2-hydroxybenzaldehyde)

• Product Name: 3,6-Difluoro-2-hydroxybenzaldehyde
• CAS No: 502762-92-7
• MF: C₇H₄F₂O₂
• MW: 158.102269172668
• MDL: MFCD08275281
• CID: 830100
• PubChem ID: 22507844
• Update Time: 2025-07-20

3,6-Difluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-hydroxybenzaldehyde
• 3,6-Difluorosalicylaldehyde
• 3,6-Difluoro-2-formylphenol
• Benzaldehyde, 3,6-difluoro-2-hydroxy- (9CI)
• CL8300

• MDL： MFCD08275281
• Inchi： 1S/C7H4F2O2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-3,11H
• InChI Key： PWGMIHBQTCIAKM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C=O)O)F

Computed Properties

• Exact Mass: 158.01800

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 182.9±35.0 ºC (760 Torr),
• Flash Point: 64.4±25.9 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.48290

3,6-Difluoro-2-hydroxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,6-Difluoro-2-hydroxybenzaldehyde

3,6-Difluoro-2-hydroxybenzaldehyde (CAS No. 502762-92-7): A Versatile Building Block in Modern Organic Synthesis

3,6-Difluoro-2-hydroxybenzaldehyde (CAS No. 502762-92-7) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical, agrochemical, and material science research. This compound, characterized by its difluoro and hydroxy functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features, including the electron-withdrawing fluorine atoms and the reactive aldehyde group, make it a valuable scaffold for designing novel compounds with enhanced biological or physical properties.

The growing interest in fluorinated organic compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug discovery. Researchers frequently search for terms like "fluorinated benzaldehyde derivatives" or "3,6-Difluoro-2-hydroxybenzaldehyde synthesis", reflecting the demand for efficient synthetic routes. Recent advancements in green chemistry have also spurred investigations into eco-friendly methods for producing such intermediates, aligning with global sustainability goals.

In material science, 3,6-Difluoro-2-hydroxybenzaldehyde is explored for its potential in designing organic electronic materials and fluorescent probes. Its rigid aromatic core and polar functional groups facilitate π-stacking interactions and solubility in polar solvents, respectively. These properties are crucial for developing next-generation OLEDs or sensors, topics frequently queried in academic and industrial forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 502762-92-7, ensuring high purity for research applications. Questions such as "How to purify 3,6-Difluoro-2-hydroxybenzaldehyde?" or "What solvents are suitable for its storage?" highlight practical concerns among users. Proper handling under inert atmospheres and avoidance of prolonged light exposure are recommended to maintain stability.

The compound’s role in cross-coupling reactions and Schiff base formation is another area of interest. Searches for "3,6-Difluoro-2-hydroxybenzaldehyde reactivity" or "applications in catalysis" underscore its utility in constructing C-C or C-N bonds. Recent publications emphasize its use in asymmetric synthesis, catering to the pharmaceutical industry’s need for enantiopure intermediates.

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards is essential for suppliers of 502762-92-7. Transparency in MSDS documentation and eco-toxicity data addresses user queries about environmental impact. This aligns with the broader trend of responsible sourcing in chemical manufacturing, a hot topic in 2024.

In summary, 3,6-Difluoro-2-hydroxybenzaldehyde exemplifies the intersection of innovation and practicality in synthetic chemistry. Its multifaceted applications—from drug design to advanced materials—ensure its relevance in cutting-edge research, while sustainability-driven inquiries shape its future development.